Cas no 2411283-95-7 (2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide
• CAS No: 2411283-95-7
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 6271975
• PubChem ID: 146105411
• Update Time: 2025-10-18

2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560147
• Z3254195286
• 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide
• 2-chloro-N-({2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl}methyl)propanamide
• 2411283-95-7

• Inchi： 1S/C12H19ClN2O/c1-8(13)11(16)14-7-12-4-9(5-12)6-15(12)10-2-3-10/h8-10H,2-7H2,1H3,(H,14,16)
• InChI Key： NABYLPVEMJRVPK-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC12CC(CN1C1CC1)C2)=O

Computed Properties

• Exact Mass: 242.1185909g/mol
• Monoisotopic Mass: 242.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide

Professional Introduction to Compound with CAS No. 2411283-95-7 and Product Name: 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide

The compound with the CAS number 2411283-95-7 and the product name 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular architecture of this compound incorporates a unique blend of functional groups, including a chloro substituent and an azabicyclo[2.1.1]hexane moiety, which contribute to its distinctive chemical properties and reactivity.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in the development of innovative therapeutic agents. The presence of the azabicyclo[2.1.1]hexane ring system in this compound is particularly noteworthy, as it is known for its structural rigidity and ability to mimic certain biological motifs. This structural motif has been extensively studied for its role in modulating biological pathways and interactions, making it a valuable scaffold for drug design.

The chloro substituent at the 2-position of the amide group introduces electrophilic characteristics to the molecule, enhancing its potential for further functionalization and derivatization. This feature is particularly relevant in the context of transition-metal-catalyzed reactions, where chloro groups often serve as effective leaving groups or handles for cross-coupling reactions. Such transformations are pivotal in constructing more complex molecular architectures and are widely employed in synthetic organic chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of novel compounds like this one. Molecular modeling studies suggest that 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide exhibits favorable binding interactions with various biological targets, including enzymes and receptors implicated in therapeutic pathways related to inflammation, pain, and neurodegeneration.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical synthesis. Key steps include the formation of the azabicyclo[2.1.1]hexane core through intramolecular cyclization reactions, followed by selective functionalization at the 2-position with a chloro group. The introduction of the methylpropanamide side chain further refines the molecular structure, enhancing solubility and bioavailability—critical factors for drug-like properties.

Current research in medicinal chemistry emphasizes the importance of diversity-oriented synthesis (DOS) to generate libraries of structurally diverse compounds for high-throughput screening (HTS). The unique structural features of 2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide make it an attractive candidate for such approaches, offering a balance between structural complexity and synthetic accessibility.

In vitro studies have begun to elucidate the biological activity profile of this compound, revealing promising interactions with targets relevant to metabolic disorders and cardiovascular diseases. The azabicyclo[2.1.1]hexane scaffold appears to modulate enzyme activity by influencing substrate binding affinity, while the chloro substituent enhances metabolic stability through selective interactions with cytochrome P450 enzymes.

The potential therapeutic applications of this compound are further supported by its compatibility with modern drug development paradigms, including oral bioavailability and tissue distribution profiles that align well with clinical requirements. As computational methods continue to refine our understanding of molecular interactions, compounds like this one are positioned at the forefront of next-generation drug discovery efforts.

The synthetic strategies employed in its preparation also offer insights into green chemistry principles, emphasizing catalytic efficiency and minimal waste generation—key considerations in sustainable pharmaceutical manufacturing. By leveraging advanced catalytic systems such as transition-metal complexes and biocatalysts, researchers have been able to streamline synthetic routes while maintaining high yields and purity standards.

Future directions in research may explore derivatization strategies aimed at optimizing pharmacological properties further. For instance, replacing or modifying the chloro substituent with other functional groups could yield analogs with enhanced selectivity or reduced toxicity profiles—a critical aspect of drug development.

The integration of machine learning models into virtual screening processes has accelerated the identification of promising candidates from large compound libraries like those derived from this scaffold structure. These computational tools can predict binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with remarkable accuracy, guiding experimental efforts toward high-value targets.

In conclusion,2-Chloro-N-[(2-cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl)methyl]propanamide exemplifies how innovative molecular design can lead to compounds with significant therapeutic potential across multiple disease areas。 Its unique structural features、synthetic accessibility、and promising biological activity make it a compelling subject for further investigation。 As research progresses，this compound will likely contribute valuable insights into drug discovery methodologies，highlighting advancements that bridge theoretical chemistry、computational modeling，and experimental validation。